BENGHE Foundational & Exploratory

Check Availability & Pricing

7-epi-Isogarcinol: A Technical Guide to its
Structure, Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-epi-Isogarcinol

Cat. No.: B10767083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-epi-lsogarcinol, a
polyisoprenylated benzophenone of significant interest in natural product chemistry and drug
discovery. This document details its structural elucidation, chemical and physical properties,
and known biological activities, with a focus on its potential as an anticancer agent through the
inhibition of the STAT3 signaling pathway.

Structure Elucidation

7-epi-Isogarcinol is a stereoisomer of Isogarcinol, with the distinction lying in the configuration
of the prenyl group at the C-7 position.[1][2][3] The structural determination of 7-epi-
Isogarcinol has been accomplished through extensive spectroscopic analysis, primarily
utilizing one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR)
spectroscopy, alongside mass spectrometry.[1][4]

The molecular formula of 7-epi-lsogarcinol has been established as C38H5006. The key to
differentiating it from Isogarcinol is the stereochemistry at the C-7 carbon. Through the use of
Nuclear Overhauser Effect Spectroscopy (NOESY), the spatial proximity of protons can be
determined, which allows for the assignment of the relative stereochemistry of the molecule.

Spectroscopic Data
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The structural assignment is supported by detailed *H and *3C NMR data. The chemical shifts

are indicative of a complex polycyclic structure with multiple prenyl groups and a
benzophenone core.

Table 1: Comparative 13C NMR Data of Isogarcinol and 7-epi-lsogarcinol.
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Position Isogarcinol (6C) 7-epi-lsogarcinol (6C)
1 52.2 52.2
2 171.4 170.8
3 127.2 129.1
4 195.0 194.9
5 69.4 69.3
6 46.8 46.8
7 43.2 43.1
8 40.3 42.1
9 207.4 207.2
10 193.2 192.5
11 130.9 130.9
12 115.5 115.5
13 147.9 147.5
14 153.9 153.8
15 116.1 116.2
16 124.4 1245
17 26.7 26.6
18 122.1 121.4
19 133.7 133.6
20 26.2 26.2
21 18.3 18.3
22 23.2 22.9
23 22.8 24.2
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24 46.0 46.0
25 122.9 1245
26 133.7 131.9
27 26.2 26.3
28 18.3 18.6
29 30.4 30.3
30 43.8 37.1
31 87.6 83.9
32 21.7 48.8
33 29.2 30.6
34 30.4 37.9
35 122.9 26.4
36 133.7 29.0
37 26.2 32.1
38 18.3 27.4

Note: Data presented is a compilation from cited literature and may have been recorded in
different solvents.

Chemical and Physical Properties

While comprehensive physicochemical data for 7-epi-lsogarcinol is not extensively reported,
some key properties have been determined.

Table 2: Physicochemical Properties of 7-epi-Isogarcinol and its Epimer, Isogarcinol.
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Property 7-epi-lsogarcinol Isogarcinol

Molecular Formula C38H5006 C38H5006

Molecular Weight 602.8 g/mol 602.8 g/mol
Appearance Brown powder Dark yellow solid
Optical Rotation Not consistently reported [a]D -167 (c 1.0, CHCI3)
UV (MeOH) Amax 319, 276, 233 nm Not specified

3320, 2970, 2930, 1730, 1650,

IR vmax 1590, 1520, 1440, 1370, 1290, Not specified
1170 cm™?
XLogP3 Not specified 8.9

Biological Activity

7-epi-lsogarcinol has demonstrated notable biological activities, particularly its antiproliferative
and pro-apoptotic effects in cancer cell lines.

Antiproliferative and Apoptotic Effects

Research has shown that 7-epi-lsogarcinol can inhibit the proliferation of various cancer cells.
For instance, it has been reported to have an IC50 value of 7 ug/mL against both human
promyelocytic leukemia (HL-60) and prostate cancer (PC-3) cells. The mechanism of action is
believed to involve the induction of apoptosis.

Inhibition of STAT3 Signaling Pathway

A significant aspect of the anticancer potential of 7-epi-lsogarcinol is its ability to
downregulate the Signal Transducer and Activator of Transcription 3 (STAT3) signaling
pathway. The constitutive activation of the STAT3 pathway is a hallmark of many cancers,
promoting cell proliferation, survival, and angiogenesis while inhibiting apoptosis. 7-epi-
Isogarcinol has been shown to induce apoptosis and inhibit cell migration in Huh-7 cells, likely
through the downregulation of this critical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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